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Compound of Interest

Compound Name: GLPG1837

Cat. No.: B607657 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling investigational compounds like GLPG1837. This

document provides essential, immediate safety and logistical information, including operational

and disposal plans, to offer procedural, step-by-step guidance for the secure handling of this

potent CFTR potentiator. Adherence to these guidelines is critical for protecting laboratory

personnel from potential exposure.

While specific handling protocols are contingent on the compound's full safety profile, which

should be detailed in the manufacturer's Safety Data Sheet (SDS), the following

recommendations are based on general best practices for handling potent, small molecule

compounds in a research setting.

Personal Protective Equipment (PPE) Specifications
The primary defense against chemical exposure is the correct selection and use of Personal

Protective Equipment. For a compound like GLPG1837, a comprehensive PPE strategy is

mandatory.
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PPE Category Specification Rationale

Hand Protection

Double-gloving with

chemotherapy-rated nitrile

gloves.

Nitrile gloves provide good

chemical resistance. Double-

gloving offers an additional

layer of protection against

potential breaches in the outer

glove.

Eye Protection
Safety goggles with side-

shields or a full-face shield.

Protects the eyes from

splashes or aerosols of

GLPG1837, which could cause

serious eye damage.

Respiratory Protection
A NIOSH-approved N95,

N100, or P100 respirator.

Required when there is a risk

of generating airborne particles

or aerosols, such as when

handling the powdered form of

the compound.

Body Protection

A disposable, low-permeability

fabric gown with a closed front,

long sleeves, and tight-fitting

cuffs.

Prevents contamination of

personal clothing and skin. The

gown should be changed

immediately if contaminated.

Foot Protection Disposable shoe covers.

Protects shoes from

contamination in the event of a

spill.

Experimental Workflow for Safe Handling
A structured workflow is crucial to minimize the risk of exposure and ensure procedural

consistency. The following diagram outlines the key steps for the safe handling of GLPG1837,

from preparation to disposal.
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Preparation

Handling

Cleanup & Disposal

Review Safety Data Sheet (SDS) for GLPG1837

Don Appropriate PPE
(Double Gloves, Gown, Eye Protection, Respirator)

Proceed if understood

Prepare Work Area in a Ventilated Hood

Weigh Compound in a Contained Balance

Dissolve/Dilute Compound

Perform Experimental Procedure

Decontaminate Work Surfaces

Doff PPE in Designated Area

Dispose of Waste in Labeled Hazardous Waste Containers

Wash Hands Thoroughly

End of Procedure

Click to download full resolution via product page

Caption: Workflow for the safe handling of GLPG1837.
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Operational Plans
1. Preparation:

Consult the SDS: Before any handling, thoroughly review the manufacturer-provided Safety

Data Sheet for GLPG1837 to understand its specific hazards and handling requirements.

Donning PPE: Put on all required PPE in the correct order: shoe covers, gown, respirator,

eye protection, and then two pairs of gloves. Ensure the outer gloves cuff over the gown

sleeves.

Work Area Setup: All handling of GLPG1837, especially in its powdered form, should be

conducted within a certified chemical fume hood or a biological safety cabinet to minimize

inhalation exposure.

2. Handling and Use:

Weighing: When weighing the powdered compound, use a dedicated, contained balance or

perform the weighing within the ventilated hood to prevent the generation of airborne

particles.

Reconstitution: To reconstitute the compound, slowly add the solvent to the vial to prevent

splashing. Utilize Luer-lock syringes and needles to avoid accidental disconnection and

leakage.

Labeling: All containers holding GLPG1837 solutions must be clearly labeled with the

compound name, concentration, date, and appropriate hazard warnings (e.g., "Potent

Compound," "Cytotoxic").

3. Doffing PPE:

Remove PPE in a manner that avoids self-contamination.

Remove the outer pair of gloves first.

Remove the gown, turning it inside out as it is removed.

Remove shoe covers.
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Remove the inner pair of gloves.

Dispose of all disposable PPE in a designated hazardous waste container.

Wash hands thoroughly with soap and water after removing all PPE.

Disposal Plans
The disposal of GLPG1837 and any contaminated materials must be handled with extreme

care to prevent environmental contamination and exposure to personnel.

Solid Waste: All disposable PPE (gloves, gowns, shoe covers), vials, and other contaminated

materials should be placed in a clearly labeled, sealed hazardous waste container

designated for "Potent Pharmaceutical Waste" or "Cytotoxic Waste."

Liquid Waste: Unused solutions of GLPG1837 should be collected in a designated, sealed

hazardous waste container. Do not pour any solutions down the drain.

Sharps: Any needles or other sharps used in the handling of GLPG1837 should be disposed

of in a yellow, puncture-proof sharps container labeled "Chemotherapy Sharps" or

"Hazardous Sharps."

Waste Management: All hazardous waste must be managed in accordance with local, state,

and federal regulations. Consult your institution's Environmental Health and Safety (EHS)

department for specific disposal protocols.

By implementing these comprehensive safety and handling procedures, research institutions

can build a culture of safety and trust, ensuring the well-being of their personnel while

advancing critical drug development research.

To cite this document: BenchChem. [Safeguarding Researchers: A Comprehensive Guide to
Handling GLPG1837]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607657#personal-protective-equipment-for-handling-
glpg1837]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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